Cas no 1807096-05-4 (2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride)

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride is a highly reactive sulfonyl chloride derivative with a difluoromethyl and iodo substituent on the pyridine ring. Its key advantages include its utility as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-containing compounds. The presence of both difluoromethyl and iodo groups enhances its reactivity and selectivity in cross-coupling reactions, making it valuable for pharmaceutical and agrochemical applications. The compound's stability under controlled conditions ensures reliable handling in synthetic workflows. Its structural features enable precise modifications, facilitating the development of complex molecules with tailored properties.

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride structure

1807096-05-4 structure

Product Name:2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride

CAS No:1807096-05-4

MF:C₇H₅ClF₂INO₂S

MW:367.539378881454

CID:4893772

Update Time:2025-10-30

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride
- Inchi： 1S/C7H5ClF2INO2S/c1-3-4(15(8,13)14)2-12-6(5(3)11)7(9)10/h2,7H,1H3
- InChI Key： QHCZIDJQXLXYOI-UHFFFAOYSA-N
- SMILES： IC1C(C(F)F)=NC=C(C=1C)S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 321
XLogP3: 2.5
Topological Polar Surface Area: 55.4

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029022299-250mg	2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride	1807096-05-4	95%	250mg	$970.20	2022-03-31
Alichem	A029022299-500mg	2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride	1807096-05-4	95%	500mg	$1,685.00	2022-03-31
Alichem	A029022299-1g	2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride	1807096-05-4	95%	1g	$3,184.50	2022-03-31

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride

The compound 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride, with the CAS number CAS No. 1807096-05-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a methyl group, along with a sulfonyl chloride moiety. These structural elements contribute to its versatile reactivity and potential applications in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of such compounds in constructing bioactive molecules. The sulfonyl chloride group, in particular, is known for its ability to act as an electrophilic agent in nucleophilic substitution reactions. This makes 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride a valuable intermediate in the synthesis of sulfonamides, which are widely used in drug development due to their stability and bioavailability. For instance, researchers have employed this compound as a key building block in the creation of novel kinase inhibitors, which hold promise for treating various cancers and inflammatory diseases.

The presence of the iodine atom in the molecule introduces additional reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is pivotal in forming carbon-carbon bonds, enabling the construction of complex molecular architectures. Recent studies have demonstrated that this compound can be effectively utilized in such reactions under mild conditions, significantly enhancing its utility in modern organic synthesis.

In terms of physical properties, 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility characteristics make it suitable for use in both polar and non-polar solvents, depending on the specific reaction requirements. The compound's stability under various reaction conditions has also been thoroughly investigated, ensuring its reliability as a reagent in large-scale chemical processes.

The application of this compound extends beyond pharmaceuticals into materials science. For example, it has been explored as a precursor for synthesizing advanced polymers with tailored electronic properties. These polymers have potential applications in optoelectronic devices such as light-emitting diodes (LEDs) and photovoltaic cells. Recent breakthroughs in this area have underscored the importance of such compounds in advancing next-generation materials technology.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and reactivity make it an indispensable tool in various fields, from drug discovery to materials innovation. As research continues to uncover new applications for this compound, it is poised to play an even greater role in shaping the future of chemistry and related disciplines.